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Compound of Interest

Compound Name:
N-(2-chlorophenyl)-4-

hydroxybenzamide

CAS No.: 62639-20-7

Cat. No.: B3024568

Get Quote
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Executive Summary & Waste Classification
Immediate Directive: N-(2-chlorophenyl)-4-hydroxybenzamide (CAS 4104-54-5) must be

classified and disposed of as Halogenated Organic Waste.

Under no circumstances should this compound be discharged into municipal sewage systems

or mixed with non-halogenated solvent streams.[1] Its structural integrity (chlorinated phenolic

amide) renders it resistant to standard biological wastewater treatment, posing a significant risk

of bioaccumulation and aquatic toxicity.

Waste Stream Assignment:

Primary Stream: Solid Halogenated Organic Waste.

Secondary Stream (if dissolved): Halogenated Solvent Waste (regardless of the solvent

used, the presence of the solute mandates this classification).
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RCRA Status (USA): While not explicitly P-listed or U-listed, it defaults to Characteristic

Waste if it exhibits toxicity, or must be managed under Generic Organic Waste protocols due

to the halogen content.

Chemical Characterization & Hazard Profiling
To dispose of a chemical safely, you must understand its reactivity. This compound is a

salicylanilide analog, sharing structural properties with Niclosamide.

Property Data / Characteristic Operational Implication

Functional Groups
Phenol (-OH), Amide (-

CONH-), Aryl Chloride (-Cl)

Acidic Nature: The phenolic

proton is weakly acidic (pKa

~7-8). It will form salts with

strong bases.

Solubility
Low in water; High in DMSO,

Methanol, Acetone

Precipitation Risk: If dissolved

waste is mixed with aqueous

acidic waste, the compound

may precipitate, clogging

waste lines.

Stability
Stable under ambient

conditions.[2][3]

Incompatibility: Reacts with

strong oxidizers.[4] DO NOT

USE BLEACH (Sodium

Hypochlorite) for cleanup; this

generates toxic polychlorinated

phenols.

Toxicity Profile
Irritant (Skin/Eye); Aquatic

Toxicant

UN Classification: Likely falls

under UN 3077

(Environmentally Hazardous

Substance, Solid, N.O.S.) or

UN 2811 (Toxic Solid, Organic,

N.O.S.) depending on

concentration.
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The Golden Rule: Segregation prevents "orphan waste"—unknown mixtures that cost

thousands of dollars to analyze and destroy.

A. Solid Waste (Powder/Crystals)
Container: High-Density Polyethylene (HDPE) wide-mouth jar or Amber Glass.

Labeling: Must explicitly state "Halogenated Organic Solid."

Segregation: Do not mix with oxidizing solids (e.g., nitrates, permanganates).

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Solvent Compatibility: If the compound is dissolved in a non-halogenated solvent (e.g.,

Methanol), the entire mixture must now be treated as Halogenated Waste.

Why? Incinerators require higher temperatures (1100°C+) to destroy C-Cl bonds and

prevent dioxin formation. Mixing this into a non-halogenated stream (burned at lower

temps) risks releasing toxic emissions.

pH Control: Maintain pH between 5–9.

Caution: Adding strong base (pH > 10) converts the phenol to a phenolate salt, altering

solubility and potentially reacting with other halogenated species in the drum.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)[5]

Respiratory: N95 mask (for solid dust) or Fume Hood (for liquids).

Dermal: Nitrile gloves (double-gloved recommended for solutions >10mM).

Ocular: Chemical splash goggles.

Phase 2: Waste Collection Workflow
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Identify Waste Form

Is it Solid?

Select HDPE Wide-Mouth Container

Yes

Check Solvent Base

No (Liquid)

Label: 'Halogenated Organic Solid'
(Contains: N-(2-chlorophenyl)-4-hydroxybenzamide)

Seal & Wipe Container Exterior

Solvent is Halogenated
(e.g., DCM, Chloroform)

Yes

Solvent is Non-Halogenated
(e.g., MeOH, DMSO)

No

CRITICAL: Reclassify entire volume
as 'Halogenated Solvent Waste'

Complete Hazardous Waste Manifest
(List as Toxic/Irritant)

Transfer to EHS/Disposal Facility

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging N-(2-chlorophenyl)-4-
hydroxybenzamide waste.

Phase 3: Final Handoff
Verification: Ensure the container is not bulging (pressure buildup) and the exterior is free of

residue.

Documentation: On the waste tag, list the full chemical name. Avoid abbreviations like

"NCHB."

Storage: Store in a satellite accumulation area (SAA) away from light and heat until pickup.

Emergency Contingencies (Spill Management)
Scenario: Benchtop Powder Spill

Do NOT use a brush/broom vigorously (generates dust).

Cover the spill with wet paper towels (water or ethanol) to dampen the powder.

Scoop the damp mass into the Halogenated Solid Waste container.

Wipe the surface with a detergent solution.[5]

Scenario: Solution Spill

Absorb: Use vermiculite, sand, or a commercial spill pad.

Collect: Place absorbent materials into the solid waste container.

Decontaminate: Wash surface with soapy water.

Contraindication:NEVER use Bleach. Hypochlorite reacts with the phenolic ring to form

trichlorophenols, which are significantly more toxic and persistent than the parent compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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